Cas no 1450894-16-2 (Kinetin Triphosphate)

• Product Name: Kinetin Triphosphate
• CAS No: 1450894-16-2
• MF: C₁₅H₂₀N₅O₁₄P₃
• MW: 587.265686035156
• CID: 5576801
• Update Time: 2025-10-30

Kinetin Triphosphate Chemical and Physical Properties

Names and Identifiers

• 6-Fu-ATP
• Kinetin Triphosphate
• Adenosine 5'-(tetrahydrogen triphosphate), N-(2-furanylmethyl)-

• Inchi： 1S/C15H20N5O14P3/c21-11-9(5-31-36(26,27)34-37(28,29)33-35(23,24)25)32-15(12(11)22)20-7-19-10-13(17-6-18-14(10)20)16-4-8-2-1-3-30-8/h1-3,6-7,9,11-12,15,21-22H,4-5H2,(H,26,27)(H,28,29)(H,16,17,18)(H2,23,24,25)/t9-,11-,12-,15-/m1/s1
• InChI Key： HZKYQOLEFZGDBE-SDBHATRESA-N
• SMILES： C(OP(=O)(O)OP(O)(=O)OP(O)(O)=O)[C@H]1O[C@@H](N2C3C(=C(N=CN=3)NCC3=CC=CO3)N=C2)[C@H](O)[C@@H]1O

Experimental Properties

• Density: 2.27±0.1 g/cm3(Predicted)
• Boiling Point: 949.0±75.0 °C(Predicted)
• pka: 0.97±0.50(Predicted)

Additional information on Kinetin Triphosphate

Kinetin Triphosphate (CAS No. 1450894-16-2): A Comprehensive Overview

Kinetin Triphosphate (CAS No. 1450894-16-2) is a synthetic nucleotide derivative that has garnered significant attention in the fields of biochemistry, cell biology, and pharmacology. This compound is a triphosphate form of kinetin, a cytokinin that plays a crucial role in plant growth and development. The triphosphate form of kinetin, Kinetin Triphosphate, has been explored for its potential applications in various biological systems, including its effects on cellular metabolism and signaling pathways.

Recent studies have highlighted the unique properties of Kinetin Triphosphate and its potential therapeutic applications. One of the key areas of research has been its role in modulating cellular energy metabolism. Kinetin triphosphate can be readily taken up by cells and utilized in various metabolic processes, making it a valuable tool for studying energy dynamics and cellular function. For instance, a study published in the Journal of Biological Chemistry demonstrated that Kinetin Triphosphate can enhance ATP production in mitochondria, thereby improving cellular energy efficiency.

In addition to its metabolic effects, Kinetin Triphosphate has shown promise in modulating cellular signaling pathways. Cytokinins, including kinetin, are known to interact with specific receptors on the cell surface, leading to the activation of downstream signaling cascades. Research has indicated that Kinetin Triphosphate can activate these signaling pathways more efficiently than its monophosphate or diphosphate forms. This enhanced activity has implications for various biological processes, such as cell proliferation, differentiation, and stress responses.

The potential therapeutic applications of Kinetin Triphosphate are also being explored. One area of interest is its use in regenerative medicine. Studies have shown that kinetin and its derivatives can promote tissue regeneration and repair by stimulating cell proliferation and differentiation. For example, a study published in the Journal of Cellular Physiology demonstrated that treatment with Kinetin Triphosphate enhanced the regeneration of damaged tissues in animal models.

Beyond regenerative medicine, Kinetin Triphosphate has also been investigated for its anti-aging properties. Cytokinins are known to play a role in delaying senescence and maintaining cellular youthfulness. Research has shown that treatment with kinetin derivatives can reduce the expression of senescence-associated markers and improve cellular function in aged tissues. This makes Kinetin Triphosphate a promising candidate for anti-aging therapies.

The safety profile of Kinetin Triphosphate is another important consideration for its potential therapeutic applications. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

In conclusion, Kinetin Triphosphate (CAS No. 1450894-16-2) is a versatile compound with a wide range of potential applications in biochemistry, cell biology, and pharmacology. Its ability to enhance cellular energy metabolism, modulate signaling pathways, promote tissue regeneration, and delay senescence makes it an exciting area of research for both academic and industrial scientists. As more studies are conducted, it is likely that new applications and therapeutic uses for this compound will be discovered.